Cas no 92289-37-7 (N3-phenylpyridine-3,4-diamine)

• Product Name: N3-phenylpyridine-3,4-diamine
• CAS No: 92289-37-7
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• MDL: MFCD19982670
• CID: 4323232
• PubChem ID: 11423993
• Update Time: 2025-11-01

N3-phenylpyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyridinediamine, N3-phenyl-
• 3-N-Phenylpyridine-3,4-diamine
• N3-phenylpyridine-3,4-diamine
• CS-0243244
• 92289-37-7
• Z1262625555
• EN300-2614087
• SDA28937

• MDL： MFCD19982670
• Inchi： 1S/C11H11N3/c12-10-6-7-13-8-11(10)14-9-4-2-1-3-5-9/h1-8,14H,(H2,12,13)
• InChI Key： GMECJKDYRASGPZ-UHFFFAOYSA-N
• SMILES： C1=NC=CC(N)=C1NC1=CC=CC=C1

Computed Properties

• Exact Mass: 185.095297364Da
• Monoisotopic Mass: 185.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.9Ų

Additional information on N3-phenylpyridine-3,4-diamine

Introduction to N3-phenylpyridine-3,4-diamine (CAS No: 92289-37-7)

N3-phenylpyridine-3,4-diamine, identified by its Chemical Abstracts Service (CAS) number 92289-37-7, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic amine has garnered considerable attention due to its versatile applications in medicinal chemistry and material science. The compound's unique structural features, comprising a phenyl ring fused with a pyridine core and two amino substituents, make it a promising candidate for various biochemical interactions.

The molecular structure of N3-phenylpyridine-3,4-diamine contributes to its remarkable chemical properties. The presence of both electron-donating and electron-withdrawing groups allows for diverse reactivity, making it an excellent scaffold for drug design. Researchers have leveraged these characteristics to explore its potential in developing novel therapeutic agents. Specifically, the compound's ability to interact with biological targets has been investigated in the context of modulating enzyme activity and signaling pathways.

In recent years, the pharmaceutical industry has shown increasing interest in derivatives of N3-phenylpyridine-3,4-diamine. Its structural motif is reminiscent of several bioactive molecules that have demonstrated efficacy in preclinical studies. For instance, studies have highlighted its potential in inhibiting certain kinases and receptors involved in inflammatory and oncogenic processes. The dual amino functional groups on the pyridine ring provide multiple sites for chemical modification, enabling the synthesis of libraries of analogs with tailored pharmacological profiles.

The synthesis of N3-phenylpyridine-3,4-diamine involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers can conduct detailed structural elucidation and functional studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming the compound's identity and understanding its conformational dynamics.

One of the most compelling aspects of N3-phenylpyridine-3,4-diamine is its role as a building block in medicinal chemistry. Researchers have utilized this compound to develop novel inhibitors targeting diseases such as cancer and neurodegenerative disorders. The phenyl ring enhances binding affinity through π-stacking interactions with aromatic residues in biological targets, while the amino groups facilitate hydrogen bonding and salt bridge formation. These interactions are critical for achieving high selectivity and potency.

The pharmacokinetic properties of N3-phenylpyridine-3,4-diamine have also been extensively studied. Its solubility profile, metabolic stability, and distribution within biological systems are key factors determining its suitability for therapeutic applications. Preclinical data suggest that the compound exhibits reasonable bioavailability and prolonged half-life upon oral administration, making it a promising candidate for further development into an oral therapeutic agent.

In conclusion, N3-phenylpyridine-3,4-diamine (CAS No: 92289-37-7) represents a significant advancement in chemical biology and drug discovery. Its unique structural features and versatile reactivity make it an invaluable tool for researchers exploring new therapeutic modalities. As our understanding of biological pathways continues to expand, compounds like N3-phenylpyridine-3,4-diamine will undoubtedly play a crucial role in shaping the future of medicine.